Cas no 64907-21-7 (7β,25-Dihydroxycholesterol)

• Product Name: 7β,25-Dihydroxycholesterol
• CAS No: 64907-21-7
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 4102848
• PubChem ID: 473142
• Update Time: 2025-04-24

7β,25-Dihydroxycholesterol Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,7,25-triol, (3b,7b)-
• cholest-5-ene-3β,7β,25-triol
• Cholest-5-ene-3,7,25-triol, (3β,7β)-
• 7β,25-dihydroxycholesterol
• Cholesterol Impurity 35
• CHEMBL3311219
• 7.beta.,25-Dihydroxycholesterol
• BDBM50045543
• CHEBI:180498
• PD049684
• 7beta-25-dihydroxycholesterol
• Q27074029
• 7beta,25-dihydroxycholesterol
• 7beta, 25-dihydroxycholesterol
• (3S,7R,8S,9S,10R,13R,14S,17R)-17-((R)-6-Hydroxy-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• SCHEMBL2485860
• HY-N10493
• (3S,7R,8S,9S,10R,13R,14S,17R)-17-[(1R)-5-hydroxy-1,5-dimethyl-hexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• CS-0567645
• (3.beta.,7.beta.)-7,25-Dihydroxycholest-5-en-3-ol
• (3S,7R,8S,9S,10R,13R,14S,17R)-17-[(2R)-6-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• 64907-21-7
• GTPL4355
• 7β,25-Dihydroxycholesterol

• Inchi： 1S/C27H46O3/c1-17(7-6-12-25(2,3)30)20-8-9-21-24-22(11-14-27(20,21)5)26(4)13-10-19(28)15-18(26)16-23(24)29/h16-17,19-24,28-30H,6-15H2,1-5H3/t17-,19+,20-,21+,22+,23+,24+,26+,27-/m1/s1
• InChI Key： BQMSKLCEWBSPPY-CGSQRZAOSA-N
• SMILES： O[C@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)(C)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 418.34469533g/mol
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 60.7Ų

7β,25-Dihydroxycholesterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on 7β,25-Dihydroxycholesterol

Cholest-5-ene-3,7,25-triol (3b,7b): A Comprehensive Overview

Cas No 64907-21-7 corresponds to the chemical compound known as Cholest-5-ene-3,7,25-triol (3b,7b), a triterpenoid with a unique structure and potential biological significance. This compound has garnered attention in recent years due to its promising applications in pharmacology and biotechnology. As an expert in the field of biomedical sciences, I will provide a detailed and professional overview of this compound, incorporating the latest research findings to ensure accuracy and depth.

Cholest-5-ene-3,7,25-triol (3b,7b) is a sterol-like triterpenoid that belongs to the family of corticosteroids. Its structure features a tricyclic framework with hydroxyl groups at positions 3, 7, and 25, along with a double bond at position 5. This unique arrangement makes it a subject of interest for researchers exploring its pharmacological properties.

The compound's synthesis is a critical aspect of its study. Researchers have developed various methods to synthesize Cholest-5-ene-3,7,25-triol (3b,7b), including multi-step organic reactions and enzymatic approaches. These methods aim to achieve high yields while maintaining the compound's stereochemistry, which is essential for its biological activity.

Recent studies have focused on understanding the biochemical properties of Cholest-5-ene-3,7,25-triol (3b,7b). Its ability to modulate sterol regulatory element-binding proteins (SREBPs) has been highlighted, suggesting potential roles in lipid metabolism. Additionally, the compound's interactions with membrane receptors and its capacity to influence cell signaling pathways have been explored, offering insights into its therapeutic potential.

In terms of biological activity, Cholest-5-ene-3,7,25-triol (3b,7b) has shown promising results in various experimental models. It exhibits anti-inflammatory properties, making it a candidate for the development of novel therapies for inflammatory diseases. Furthermore, its impact on cancer cell proliferation and apoptosis induction has been investigated, revealing potential applications in oncology.

The pharmacokinetics of Cholest-5-ene-3,7,25-triol (3b,7b) are another critical area of research. Studies have demonstrated that the compound exhibits moderate oral bioavailability, with a half-life that allows for once-daily dosing. These characteristics make it a viable candidate for further clinical exploration.

Recent advancements in nanotechnology have also been applied to enhance the delivery of Cholest-5-ene-3,7,25-triol (3b,7b). Researchers have explored various nanocarriers, such as liposomes and polymer nanoparticles, to improve the compound's stability and targeting efficiency. These innovations hold promise for overcoming current limitations in its therapeutic use.

In conclusion, Cholest-5-ene-3,7,25-triol (3b,7b), with Cas No 64907-21-7, represents a significant compound in the field of biomedical sciences. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for researchers and clinicians alike. As further studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.